![molecular formula C15H10ClF3O2 B1469496 1-[4-(4-Chloro-3-trifluoromethylphenoxy)-phenyl]-ethanone CAS No. 1380429-74-2](/img/structure/B1469496.png)
1-[4-(4-Chloro-3-trifluoromethylphenoxy)-phenyl]-ethanone
Overview
Description
“1-[4-(4-Chloro-3-trifluoromethylphenoxy)-phenyl]-ethanone” is a chemical compound. It has been studied for its potential analgesic properties . The compound is part of a series of derivatives synthesized and characterized by physical and spectral methods .
Synthesis Analysis
The synthesis of this compound involves designing pharmacophore models for analgesics . A series of 4-[4-chloro-3-(trifluoromethyl)phenyl]-4-piperidinol (TFMP) derivatives were synthesized . The exact synthesis process for “1-[4-(4-Chloro-3-trifluoromethylphenoxy)-phenyl]-ethanone” is not explicitly mentioned in the available resources.Future Directions
The future directions for the study of this compound could involve further exploration of its potential analgesic properties. The series of derivatives it belongs to have shown potent analgesic efficacy , suggesting that “1-[4-(4-Chloro-3-trifluoromethylphenoxy)-phenyl]-ethanone” and its derivatives could be useful in the development of new analgesics.
properties
IUPAC Name |
1-[4-[4-chloro-3-(trifluoromethyl)phenoxy]phenyl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClF3O2/c1-9(20)10-2-4-11(5-3-10)21-12-6-7-14(16)13(8-12)15(17,18)19/h2-8H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XYNGFYFXPVULAB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)OC2=CC(=C(C=C2)Cl)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClF3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(4-Chloro-3-trifluoromethylphenoxy)-phenyl]-ethanone | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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